Cas no 1803759-29-6 (Methyl 2-cyano-4-iodo-3-methylbenzoate)

• Product Name: Methyl 2-cyano-4-iodo-3-methylbenzoate
• CAS No: 1803759-29-6
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951780
• Update Time: 2025-05-19

Methyl 2-cyano-4-iodo-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-iodo-3-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-8(5-12)7(10(13)14-2)3-4-9(6)11/h3-4H,1-2H3
• InChI Key： NZKUAAVCSFETGE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OC)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-iodo-3-methylbenzoate

Recent Advances in the Application of Methyl 2-cyano-4-iodo-3-methylbenzoate (CAS: 1803759-29-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-4-iodo-3-methylbenzoate (CAS: 1803759-29-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyano and iodo functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of Methyl 2-cyano-4-iodo-3-methylbenzoate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the structure of this compound allows for the creation of highly selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a new class of tyrosine kinase inhibitors, which showed promising activity against resistant forms of non-small cell lung cancer (NSCLC). The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a scaffold for anticancer drug development.

In addition to its role in oncology, Methyl 2-cyano-4-iodo-3-methylbenzoate has been explored for its antimicrobial properties. Researchers have utilized its reactive iodo group to synthesize derivatives with enhanced activity against multidrug-resistant bacterial strains. A recent Nature Communications article (2024) detailed the synthesis of a series of benzoate derivatives, including Methyl 2-cyano-4-iodo-3-methylbenzoate, which exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli. These findings suggest that further optimization of this compound could lead to the development of next-generation antibiotics.

The synthetic versatility of Methyl 2-cyano-4-iodo-3-methylbenzoate is further exemplified by its use in cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions. These reactions enable the introduction of diverse aryl and alkynyl groups, expanding the structural diversity of potential drug candidates. A 2024 study in Organic Letters highlighted the efficiency of this compound in palladium-catalyzed cross-coupling reactions, achieving high yields and excellent regioselectivity. Such advancements in synthetic methodology are critical for accelerating the discovery of new bioactive molecules.

Despite its promising applications, challenges remain in the large-scale production and optimization of Methyl 2-cyano-4-iodo-3-methylbenzoate. Issues such as stability under varying pH conditions and solubility in aqueous media need to be addressed to facilitate its broader use in pharmaceutical formulations. Ongoing research aims to overcome these limitations through structural modifications and the development of novel synthetic routes.

In conclusion, Methyl 2-cyano-4-iodo-3-methylbenzoate (CAS: 1803759-29-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in the advancement of drug discovery and development.